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Compound of Interest

Compound Name:
4-Methoxy-2-methylphenyl

isocyanate

Cat. No.: B1302013 Get Quote

An In-depth Technical Guide to the Physical Properties of 4-Methoxy-2-methylphenyl
isocyanate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 4-
Methoxy-2-methylphenyl isocyanate (CAS No: 60385-06-0). The information is curated for

researchers, scientists, and professionals in drug development who require precise data for

experimental design, process development, and safety assessments.

Core Physical and Chemical Properties
4-Methoxy-2-methylphenyl isocyanate is a colorless liquid organic compound.[1] Its key

physical characteristics are summarized in the table below, providing a foundational dataset for

laboratory and industrial applications.
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Property Value Conditions Source

CAS Number 60385-06-0 N/A [1][2][3][4][5]

Molecular Formula C₉H₉NO₂ N/A [2][5]

Molecular Weight 163.18 g/mol N/A [2][4][5]

Boiling Point 74 - 76 °C @ 1 mmHg [1][3]

Density 1.121 g/mL @ 25 °C [2][3]

Refractive Index 1.546 @ 20 °C [3]

Flash Point > 110 °C (> 230 °F) N/A [1]

Physical State Liquid Ambient [1]

Appearance Colorless Ambient [1]

Melting Point No data available N/A [1]

Experimental Protocols for Property Determination
While specific experimental documentation for this compound is not publicly detailed, the

physical properties listed are determined by standard, well-established laboratory

methodologies.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a substance like 4-Methoxy-2-methylphenyl isocyanate, which has a high

boiling point at atmospheric pressure, vacuum distillation is employed.

Methodology: A small sample of the isocyanate is placed in a distillation flask connected to a

vacuum pump and a manometer. The pressure is reduced to a stable value (e.g., 1 mmHg).

The sample is then heated, and the temperature at which the liquid boils and its vapor

condenses is recorded as the boiling point at that specific pressure.

Density Measurement
Density, the mass per unit volume, is a fundamental physical property.
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Methodology: A pycnometer (a flask with a specific, accurately known volume) is typically

used.

The empty pycnometer is weighed.

It is then filled with the sample liquid (4-Methoxy-2-methylphenyl isocyanate), and the

temperature is allowed to equilibrate to a specific value (e.g., 25 °C).

The filled pycnometer is weighed again.

The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer.

Refractive Index Measurement
The refractive index measures how light propagates through a substance and is a

characteristic property.

Methodology: An Abbe refractometer is the standard instrument for this measurement.

A few drops of the liquid sample are placed on the prism of the refractometer.

The temperature is controlled, typically at 20 °C, using a water bath.

Light from a monochromatic source (usually the sodium D-line, 589 nm) is passed through

the sample.

The operator adjusts the instrument until the dividing line between the light and dark fields

aligns with the crosshairs in the eyepiece.

The refractive index is then read directly from the instrument's scale.

Structure-Property Relationship
The physical properties of 4-Methoxy-2-methylphenyl isocyanate are a direct consequence

of its molecular structure. The interplay between the aromatic ring, the methoxy and methyl

functional groups, and the highly reactive isocyanate group dictates its physical behavior.
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Caption: Logical flow from molecular structure to physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Physical properties of 4-Methoxy-2-methylphenyl
isocyanate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1302013#physical-properties-of-4-methoxy-2-
methylphenyl-isocyanate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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